Cas no 154807-57-5 (4-Isothiazolecarboxamide,5-[[(butylamino)carbonyl]amino]-3-methyl-N-[4-(methylthio)phenyl]-)

4-Isothiazolecarboxamide,5-[[(butylamino)carbonyl]amino]-3-methyl-N-[4-(methylthio)phenyl]- structure
154807-57-5 structure
Product Name:4-Isothiazolecarboxamide,5-[[(butylamino)carbonyl]amino]-3-methyl-N-[4-(methylthio)phenyl]-
CAS No:154807-57-5
MF:C17H22N4O2S2
MW:378.512180805206
CID:160624
PubChem ID:3074059
Update Time:2025-04-19

4-Isothiazolecarboxamide,5-[[(butylamino)carbonyl]amino]-3-methyl-N-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxamide,5-[[(butylamino)carbonyl]amino]-3-methyl-N-[4-(methylthio)phenyl]-
    • 5-(butylcarbamoylamino)-3-methyl-N-(4-methylsulfanylphenyl)-1,2-thiazole-4-carboxamide
    • 154807-57-5
    • DTXSID10165730
    • 3-Methyl-5-n-butylureidoisothiazole-4-carboxylic acid p-methylthioanilide
    • 5-(((Butylamino)carbonyl)amino)-3-methyl-N-(4-(methylthio)phenyl)-4-isothiazolecarboxamide
    • 4-Isothiazolecarboxamide, 5-(((butylamino)carbonyl)amino)-3-methyl-N-(4-(methylthio)phenyl)-
    • Inchi: 1S/C17H22N4O2S2/c1-4-5-10-18-17(23)20-16-14(11(2)21-25-16)15(22)19-12-6-8-13(24-3)9-7-12/h6-9H,4-5,10H2,1-3H3,(H,19,22)(H2,18,20,23)
    • InChI Key: GKPKVJLPVKFJAK-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(NC2C=CC(=CC=2)SC)=O)C(C)=N1)NC(NCCCC)=O

Computed Properties

  • Exact Mass: 378.11866
  • Monoisotopic Mass: 378.11841830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 83.12
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